Cas no 713079-19-7 (3-(3,5-Dimethylphenyl)benzonitrile)

3-(3,5-Dimethylphenyl)benzonitrile structure
713079-19-7 structure
Product name:3-(3,5-Dimethylphenyl)benzonitrile
CAS No:713079-19-7
MF:C15H13N
MW:207.270423650742
MDL:MFCD19316255
CID:2799908

3-(3,5-Dimethylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-dimethylphenyl)benzonitrile
    • 3',5'-Dimethyl-1,1'-biphenyl-3-carbonitrile
    • 3-(3,5-Dimethylphenyl)benzonitrile
    • MDL： MFCD19316255
    • Inchi： 1S/C15H13N/c1-11-6-12(2)8-15(7-11)14-5-3-4-13(9-14)10-16/h3-9H,1-2H3
    • InChI Key： QBYQOHMDGQMIQB-UHFFFAOYSA-N
    • SMILES： N#CC1=CC=CC(=C1)C1C=C(C)C=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 264
  • XLogP3: 4
  • Topological Polar Surface Area: 23.8

3-(3,5-Dimethylphenyl)benzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB310708-1 g
3-(3,5-Dimethylphenyl)benzonitrile; 95%
 713079-19-7
1g
 €246.00 2023-04-26
TRC
D480048-500mg
3-(3,5-Dimethylphenyl)benzonitrile
 713079-19-7
500mg
 $150.00 2023-05-18
TRC
D480048-250mg
3-(3,5-Dimethylphenyl)benzonitrile
 713079-19-7
250mg
 $98.00 2023-05-18
abcr
AB310708-1g
3-(3,5-Dimethylphenyl)benzonitrile, 95%; .
 713079-19-7 95%
1g
 €246.00 2024-06-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1282381-1g
3-(3,5-Dimethylphenyl)benzonitrile
 713079-19-7 95%
1g
 ￥1723.00 2024-05-02
A2B Chem LLC
AC74298-1g
3-(3,5-Dimethylphenyl)benzonitrile
 713079-19-7 95%
1g
 $142.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1282381-5g
3-(3,5-Dimethylphenyl)benzonitrile
 713079-19-7 95%
5g
 ￥5550.00 2024-05-02
1PlusChem
1P005W9M-1g
3-(3,5-Dimethylphenyl)benzonitrile
 713079-19-7 95%
1g
 $150.00 2025-02-21
TRC
D480048-100mg
3-(3,5-Dimethylphenyl)benzonitrile
 713079-19-7
100mg
 $64.00 2023-05-18
abcr
AB310708-5 g
3-(3,5-Dimethylphenyl)benzonitrile; 95%
 713079-19-7
5g
 €654.00 2023-04-26

3-(3,5-Dimethylphenyl)benzonitrile Production Method

Production Method 1

556-96-7 556-96-7
713079-19-7 713079-19-7
935552-89-9 935552-89-9
1355247-46-9 1355247-46-9
Reaction Conditions
1.1 Reagents: Pivalic acid ,  Potassium carbonate Catalysts: Palladium, bis(acetonitrile)dichloro- Solvents: Dimethylacetamide ;  3 h, rt → 120 °C
Reference
The site-selectivity and mechanism of Pd-catalyzed C(sp2)-H arylation of simple arenes with aryl bromides.
Kim, Daeun; Choi, Geunho; Kim, Weonjeong; Kim, Dongwook; Kang, Youn K.; et al, Chemical Science, 2021, 12(1), 363-373

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Amadis Chemical Company Limited
(CAS:713079-19-7)3-(3,5-Dimethylphenyl)benzonitrile
A1173077
Purity:99%
Quantity:5g
Price ($):468.0